Cas no 357613-04-8 ((1,3-dioxaindan-4-yl)methanethiol)

• Product Name: (1,3-dioxaindan-4-yl)methanethiol
• CAS No: 357613-04-8
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 5736706
• PubChem ID: 22505943
• Update Time: 2025-06-28

(1,3-dioxaindan-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 357613-04-8
• SCHEMBL1145761
• (1,3-dioxaindan-4-yl)methanethiol
• (2H-1,3-Benzodioxol-4-yl)methanethiol
• EN300-1289381
• 1,3-Benzodioxole-4-methanethiol

• Inchi： 1S/C8H8O2S/c11-4-6-2-1-3-7-8(6)10-5-9-7/h1-3,11H,4-5H2
• InChI Key： VXYVZJWLPVTLOR-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C2C=1OCO2

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 281.9±19.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (1,3-dioxaindan-4-yl)methanethiol

Introduction to (1,3-dioxaindan-4-yl)methanethiol (CAS No. 357613-04-8)

(1,3-dioxaindan-4-yl)methanethiol (CAS No. 357613-04-8) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive 1,3-dioxaindan ring and methanethiol functional group, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The 1,3-dioxaindan ring is a six-membered heterocyclic structure containing two oxygen atoms and one sulfur atom. This ring system imparts unique chemical and physical properties to the molecule, such as enhanced stability and reactivity. The methanethiol group, on the other hand, is a thiol derivative that can participate in various chemical reactions, including nucleophilic substitution and redox processes. The combination of these structural features makes (1,3-dioxaindan-4-yl)methanethiol an intriguing compound for both fundamental research and practical applications.

Recent studies have highlighted the potential of (1,3-dioxaindan-4-yl)methanethiol in several areas. In the realm of medicinal chemistry, this compound has been explored for its potential as a lead molecule in the development of new drugs. Its ability to modulate specific biological pathways and interact with target proteins makes it a promising candidate for therapeutic applications. For instance, researchers have investigated its role in modulating enzymes involved in metabolic disorders and neurodegenerative diseases.

In materials science, (1,3-dioxaindan-4-yl)methanethiol has shown promise as a building block for the synthesis of advanced materials with unique properties. The presence of the 1,3-dioxaindan ring and methanethiol group allows for the design of polymers and other materials with tailored functionalities. These materials can be used in applications ranging from drug delivery systems to electronic devices.

The synthesis of (1,3-dioxaindan-4-yl)methanethiol has been optimized through various methods, including multistep organic synthesis and catalytic processes. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for both academic and industrial research. The ability to produce high-quality samples is crucial for advancing our understanding of its properties and potential applications.

One of the key challenges in working with (1,3-dioxaindan-4-yl)methanethiol is its sensitivity to certain environmental conditions. The methanethiol group can be reactive under certain conditions, which can affect the stability and shelf life of the compound. Therefore, proper handling and storage protocols are essential to maintain its integrity. Researchers have developed strategies to mitigate these issues, such as using stabilizers or protective groups during synthesis and storage.

In addition to its chemical properties, (1,3-dioxaindan-4-yl)methanethiol has been studied for its biological activity. Preclinical studies have shown that this compound can exhibit anti-inflammatory and antioxidant effects, which are beneficial in treating various diseases. These findings have sparked interest in further investigating its therapeutic potential through clinical trials.

The environmental impact of compounds like (1,3-dioxaindan-4-yl)methanethiol is also an important consideration. Researchers are exploring ways to synthesize this compound using green chemistry principles to minimize environmental footprint. Sustainable methods that reduce waste and energy consumption are being developed to ensure that the production of this compound is environmentally friendly.

In conclusion, (1,3-dioxaindan-4-yl)methanethiol (CAS No. 357613-04-8) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it a valuable tool for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and behavior, the future prospects for this compound appear promising.